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Compound of Interest

Compound Name: 5-Hydroxyisophthalic acid

Cat. No.: B057310 Get Quote

Essential Safety and Handling Guide for 5-
Hydroxyisophthalic Acid
For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 5-Hydroxyisophthalic acid, including detailed operational and

disposal plans.

Chemical Identifier:

Name: 5-Hydroxyisophthalic acid

CAS Number: 618-83-7

Molecular Formula: C₈H₆O₅

Molecular Weight: 182.13 g/mol [1]

Hazard Identification and GHS Classification
5-Hydroxyisophthalic acid is classified as a hazardous substance.[2][3] It is crucial to

understand its potential effects to ensure safe handling.

Skin Irritation (Category 2): Causes skin irritation.[1][3][4]
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Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][3][4]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1][3][4]

Signal Word: Warning[1][3][4]

Quantitative Data Summary
While specific toxicological properties of 5-Hydroxyisophthalic acid have not been thoroughly

investigated, the available data is summarized below.[5] Occupational Exposure Limits (OELs)

have not been established for this substance.[3]

Property Value Source

Molecular Weight 182.13 g/mol [1][4]

Melting Point 298-302 °C

Flash Point Not applicable

Acute Toxicity Data not available [5]

Carcinogenicity

No component is identified as

a probable, possible, or

confirmed human carcinogen

by IARC.[5]

Personal Protective Equipment (PPE) and
Engineering Controls
To minimize exposure and ensure safety, a combination of engineering controls and personal

protective equipment is required.

Engineering Controls:
Ventilation: Work in a well-ventilated area.[2][6] Use local exhaust ventilation where dust may

be generated.[1][6]
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Safety Stations: Ensure that eyewash stations and safety showers are located close to the

workstation.[3]

Recommended Personal Protective Equipment:
Protection Type Recommended Equipment

Specifications and Best
Practices

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Skin Protection

- Gloves: Nitrile rubber or other

impervious gloves. - Clothing:

Lab coat or overalls. -

Additional: PVC apron and

barrier cream may be used.[2]

Inspect gloves for degradation

before use.[2] Remove

contaminated clothing

promptly and launder before

reuse.[2]

Respiratory Protection
Particulate respirator (e.g.,

N95 dust mask).

Recommended when handling

the solid form to avoid inhaling

dust particles.[2]

Procedural, Step-by-Step Guidance
Operational Plan for Safe Handling:

Preparation:

Before handling, ensure you are in a well-ventilated area with access to an eyewash

station and safety shower.[3]

Put on all required PPE: safety goggles, gloves, and a lab coat.[6] If there is a risk of dust

generation, a particulate respirator is necessary.[2]

Clearly label all containers.[2]

Handling:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC271390250&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1579263377_5-HYDROXYISOPHTHALICACID-CASNO-618-83-7-MSDS.pdf
https://datasheets.scbt.com/sc-233376.pdf
https://datasheets.scbt.com/sc-233376.pdf
https://datasheets.scbt.com/sc-233376.pdf
https://datasheets.scbt.com/sc-233376.pdf
https://www.fishersci.com/store/msds?partNumber=AC271390250&countryCode=US&language=en
https://www.scribd.com/document/732885554/MSDS-of-J-H-CHEM-for-5-HYDROXY-ISOPHTHALIC-ACID
https://datasheets.scbt.com/sc-233376.pdf
https://datasheets.scbt.com/sc-233376.pdf
https://datasheets.scbt.com/sc-233376.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When weighing or transferring the powder, do so carefully to minimize dust generation.

Do not eat, drink, or smoke in the handling area.[2]

Keep containers securely sealed when not in use.[2]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][6]

Carefully remove PPE to avoid skin contact.[2]

Clean the work area to decontaminate surfaces.

Spill Management:
Minor Spills:

Clean up spills immediately.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep or vacuum the spilled material and place it in a clean, dry, sealable, and labeled

container for disposal.[2]

Major Spills:

Evacuate the area and alert emergency services.[2]

Prevent the spillage from entering drains or water courses.[2]

Disposal Plan:
Unused Product: Dispose of as unused product in accordance with local, state, and federal

regulations.[6] This may involve a licensed waste management authority.[2]

Contaminated Materials: Any materials contaminated with 5-Hydroxyisophthalic acid,

including empty containers and PPE, should be placed in a sealed, labeled container and

disposed of as chemical waste.
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Small Quantities (if permissible by local regulations): For very small quantities, some sources

suggest dissolving the chemical in a large amount of water and flushing to waste, diluting

with copious amounts of water.[7] However, always consult with your institution's

environmental health and safety department before doing so. For quantities greater than

10g, this method is not recommended.[7]

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for safely handling 5-Hydroxyisophthalic
acid, from preparation to disposal.
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Workflow for Safe Handling of 5-Hydroxyisophthalic Acid

Preparation

Handling

Cleanup & Decontamination

Disposal

1. Prepare Ventilated Work Area

2. Verify Eyewash/Shower Access

3. Don Required PPE

4. Weigh/Transfer Chemical

5. Conduct Experiment

6. Clean Work Area

9. Dispose of Chemical Waste

7. Remove PPE Correctly

8. Wash Hands Thoroughly 10. Dispose of Contaminated PPE

Click to download full resolution via product page

Caption: Safe handling workflow for 5-Hydroxyisophthalic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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